Cas no 634155-12-7 (3-(4-Bromophenyl)-7-phenyl-2,6,7,8,4a-pentahydrocinnolin-5-one)

• Product Name: 3-(4-Bromophenyl)-7-phenyl-2,6,7,8,4a-pentahydrocinnolin-5-one
• CAS No: 634155-12-7
• MF: C₂₀H₁₇BrN₂O
• MW: 381.265784025192
• CID: 5015766
• Update Time: 2025-08-04

3-(4-Bromophenyl)-7-phenyl-2,6,7,8,4a-pentahydrocinnolin-5-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromophenyl)-7-phenyl-2,4a,5,6,7,8-hexahydrocinnolin-5-one
• 3-(4-Bromophenyl)-7-phenyl-2,6,7,8,4a-pentahydrocinnolin-5-one

• Inchi： 1S/C20H17BrN2O/c21-16-8-6-14(7-9-16)18-12-17-19(23-22-18)10-15(11-20(17)24)13-4-2-1-3-5-13/h1-9,12,15,17,22H,10-11H2
• InChI Key： AFCNKNFHNUDTKV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CC2C(CC(C3C=CC=CC=3)CC2=NN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 542
• XLogP3: 4.3
• Topological Polar Surface Area: 41.5

Additional information on 3-(4-Bromophenyl)-7-phenyl-2,6,7,8,4a-pentahydrocinnolin-5-one

Recent Advances in the Study of 3-(4-Bromophenyl)-7-phenyl-2,6,7,8,4a-pentahydrocinnolin-5-one (CAS: 634155-12-7)

The compound 3-(4-Bromophenyl)-7-phenyl-2,6,7,8,4a-pentahydrocinnolin-5-one (CAS: 634155-12-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest studies focusing on the synthesis, biological activity, and pharmacological properties of this compound. The findings discussed herein are based on peer-reviewed publications and recent conference presentations, ensuring the accuracy and relevance of the information presented.

Recent studies have highlighted the synthetic pathways for 3-(4-Bromophenyl)-7-phenyl-2,6,7,8,4a-pentahydrocinnolin-5-one, emphasizing its structural complexity and the challenges associated with its preparation. Advanced techniques such as multi-step organic synthesis and catalytic hydrogenation have been employed to achieve high yields and purity. The compound's unique cinnoline core and bromophenyl substituent have been identified as key structural features contributing to its biological activity, particularly in modulating enzyme function and receptor binding.

In vitro and in vivo studies have demonstrated the compound's potential as a modulator of various biological targets, including kinases and G-protein-coupled receptors (GPCRs). Preliminary data suggest that 3-(4-Bromophenyl)-7-phenyl-2,6,7,8,4a-pentahydrocinnolin-5-one exhibits promising activity in models of inflammatory diseases and certain types of cancer. For instance, it has been shown to inhibit the proliferation of cancer cell lines by interfering with key signaling pathways involved in cell cycle regulation and apoptosis. These findings underscore the compound's potential as a lead candidate for further drug development.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Results indicate that 3-(4-Bromophenyl)-7-phenyl-2,6,7,8,4a-pentahydrocinnolin-5-one possesses favorable bioavailability and metabolic stability, making it a viable candidate for oral administration. However, further optimization may be required to enhance its selectivity and reduce potential off-target effects. These studies provide a solid foundation for future preclinical and clinical investigations.

In conclusion, the latest research on 3-(4-Bromophenyl)-7-phenyl-2,6,7,8,4a-pentahydrocinnolin-5-one (CAS: 634155-12-7) highlights its significant potential in therapeutic applications, particularly in oncology and inflammation. The compound's unique structural features, combined with its promising biological activity and pharmacokinetic profile, make it a compelling subject for further study. Continued research efforts are expected to elucidate its mechanism of action and optimize its pharmacological properties, paving the way for its development as a novel therapeutic agent.